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Compound of Interest

Compound Name: [Leu144]-PLP (139-151)

Cat. No.: B15597251 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory reagents is paramount. This document provides essential,

step-by-step guidance for the proper disposal of [Leu144]-PLP (139-151), a mutated peptide

fragment of the myelin proteolipid protein. While generally not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial.[1]

I. Personal Protective Equipment (PPE) and
Handling
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment.

Recommended PPE:

Respiratory Protection: A government-approved respirator may be necessary if ventilation is

inadequate.[2]

Eye Protection: Chemical safety goggles are recommended to prevent accidental splashes.

[2]

Hand Protection: Wear suitable protective gloves.[2][3]

Body Protection: An appropriate protective lab coat or clothing should be worn.[2][3]
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Safe Handling Practices:

Always handle the substance in a well-ventilated area.[3]

Avoid direct contact with skin and eyes.[2][3]

Prevent the formation of dust and aerosols.[3]

Keep the substance away from ignition sources, heat, and open flames as a precautionary

measure.[2]

Strong oxidizing agents are incompatible with this substance.[2]

II. Disposal Procedures for Unused [Leu144]-PLP
(139-151)
The appropriate disposal method for [Leu144]-PLP (139-151) depends on the quantity of

waste.

For Small Quantities: Smaller amounts of the substance may be suitable for disposal with

household waste, though it is crucial to consult and comply with local and institutional

regulations.[1]

For Larger Quantities and Spills: For larger quantities or in the event of a spill, the following

steps should be taken:

Containment: Prevent further spillage or leakage if it is safe to do so.[3] Do not allow the

chemical to enter drains or sewer systems.[1][3]

Absorption: Absorb the spilled material using an inert absorbent such as sand or vermiculite.

[2]

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal.[2][3]

Decontamination: After the material has been collected, ventilate the area and thoroughly

wash the spill site.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.targetmol.com/attachment/SDS/217697283339190337/TP2675
https://www.elabscience.com/viewpdf-42978-Elabscience-E-PP-0218.pdf?msds=1
https://www.targetmol.com/attachment/SDS/217697283339190337/TP2675
https://www.targetmol.com/attachment/SDS/217697283339190337/TP2675
https://www.elabscience.com/viewpdf-42978-Elabscience-E-PP-0218.pdf?msds=1
https://www.elabscience.com/viewpdf-42978-Elabscience-E-PP-0218.pdf?msds=1
https://www.benchchem.com/product/b15597251?utm_src=pdf-body
https://www.benchchem.com/product/b15597251?utm_src=pdf-body
https://www.benchchem.com/product/b15597251?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/36895m.pdf
https://www.targetmol.com/attachment/SDS/217697283339190337/TP2675
https://cdn.caymanchem.com/cdn/msds/36895m.pdf
https://www.targetmol.com/attachment/SDS/217697283339190337/TP2675
https://www.elabscience.com/viewpdf-42978-Elabscience-E-PP-0218.pdf?msds=1
https://www.elabscience.com/viewpdf-42978-Elabscience-E-PP-0218.pdf?msds=1
https://www.targetmol.com/attachment/SDS/217697283339190337/TP2675
https://www.elabscience.com/viewpdf-42978-Elabscience-E-PP-0218.pdf?msds=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal: The waste material can be disposed of through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[3]

III. Disposal of Contaminated Packaging
Proper disposal of the packaging that contained [Leu144]-PLP (139-151) is also essential.

Decontamination: Containers can be triple-rinsed (or the equivalent) with an appropriate

solvent.[3]

Recycling or Reconditioning: After thorough cleaning, the packaging may be offered for

recycling or reconditioning.[3]

Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[3]

Incineration: For combustible packaging materials, controlled incineration with flue gas

scrubbing is a possible disposal method.[3]

IV. Quantitative Data Summary
While no quantitative data directly pertains to disposal procedures, the following table

summarizes key chemical and storage information for [Leu144]-PLP (139-151) and its

common variant [Leu144,Arg147]-PLP (139-151).

Property [Leu144]-PLP (139-151)
[Leu144,Arg147]-PLP (139-
151)

Molecular Formula C67H105N19O17 C67H110N20O17

Molecular Weight 1448.67 1467.7

Storage Temperature -20°C for 3 years (powder) -20 to -80°C

Appearance White powder Freeze dried solid

Solubility Soluble in appropriate solvents Soluble in dilute acid

Data sourced from various suppliers and may vary slightly.[2][4][5]
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V. Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of [Leu144]-PLP (139-151).
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Caption: Disposal workflow for [Leu144]-PLP (139-151).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15597251?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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